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Compound of Interest

Compound Name: HLI373

Cat. No.: B593370 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical information for the proper disposal of

HLI373, a potent inhibitor of the Hdm2 ubiquitin ligase (E3). Adherence to these procedures is

vital for ensuring laboratory safety and environmental protection. HLI373, identified by its

chemical name 5-[[3-(Dimethylamino)propyl]amino]-3,10-dimethylpyrimido[4,5-b]quinoline-

2,4(3H,10H)-dione dihydrochloride, is a specialized research chemical.[1][2][3][4] While it may

be shipped as a non-hazardous substance for research purposes, all laboratory waste

containing HLI373 must be treated as hazardous chemical waste.[5]

Key Chemical and Safety Data
A comprehensive understanding of HLI373's properties is the first step toward safe handling

and disposal. The following table summarizes its key identifiers and structural information.
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Identifier Value

Chemical Name

5-[[3-(Dimethylamino)propyl]amino]-3,10-

dimethylpyrimido[4,5-b]quinoline-2,4(3H,10H)-

dione dihydrochloride

CAS Number
502137-98-6 (free base), 1782531-99-0

(dihydrochloride)[1][2][5]

Molecular Formula C₁₈H₂₃N₅O₂ · 2HCl[1][2]

Molecular Weight 414.33 g/mol [1][2]

Structural Components Quinoline and Pyrimidine derivatives

Experimental Protocols for Waste Neutralization
(Not Recommended)
Direct neutralization of HLI373 in a standard laboratory setting is not recommended due to the

lack of specific protocols and the potential for creating hazardous byproducts. The complex

heterocyclic structure, containing both quinoline and pyrimidine moieties, suggests that

degradation would require advanced chemical treatment methods not typically available in a

research lab.[3][6] Therefore, all HLI373 waste must be disposed of through an accredited

hazardous waste management service.

Step-by-Step Disposal Procedures
The following step-by-step guide outlines the mandatory procedures for the safe disposal of

HLI373 waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect all HLI373-contaminated solid waste, including personal protective equipment

(gloves, lab coats), weigh boats, and consumables (pipette tips, tubes), in a designated,

clearly labeled, and leak-proof hazardous waste container.
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This container must be made of a material compatible with the solvents used to dissolve

HLI373.

Liquid Waste:

Collect all liquid waste containing HLI373, including unused solutions, cell culture media,

and solvent rinses, in a separate, leak-proof, and clearly labeled hazardous waste

container.

Do not mix HLI373 waste with other incompatible chemical waste streams.[1]

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with HLI373 must be placed in

a designated, puncture-proof sharps container that is also labeled as hazardous chemical

waste.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "HLI373 (5-[[3-

(Dimethylamino)propyl]amino]-3,10-dimethylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione

dihydrochloride)."

Also, list any solvents or other chemicals present in the waste mixture.

Indicate the approximate concentration or quantity of HLI373.

Include the date when the waste was first added to the container and the name of the

responsible researcher or lab.

3. Storage of Hazardous Waste:

Store all HLI373 hazardous waste in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.
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Ensure that the storage area is away from general laboratory traffic and incompatible

chemicals.[1]

Secondary containment, such as a larger, chemically resistant bin, is required for all liquid

waste containers to prevent spills.[1]

4. Arranging for Professional Disposal:

Once a waste container is full, or if it has been in storage for a period approaching your

institution's limit (often 90 days), arrange for its collection by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve an online request system or specific forms.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE (gloves, lab coat, safety glasses), absorb the spill with an inert

absorbent material such as vermiculite or sand.

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

For large spills, evacuate the area and contact your institution's EHS department

immediately.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of HLI373 waste.
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Caption: HLI373 Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.biosynce.com/blog/how-to-dispose-of-quinoline-safely-663375.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://en.wikipedia.org/wiki/Pyrimidine_metabolism
https://www.benchchem.com/product/b593370#hli373-proper-disposal-procedures
https://www.benchchem.com/product/b593370#hli373-proper-disposal-procedures
https://www.benchchem.com/product/b593370#hli373-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

